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Introduction

Aminopyralid is a selective, systemic herbicide belonging to the pyridine carboxylic acid class
of chemicals.[1][2] It functions as a synthetic auxin, mimicking natural plant growth hormones to
induce uncontrolled and disorganized growth in susceptible broadleaf plants, ultimately leading
to their death.[2][3][4][5][6] Developed by Dow AgroSciences (now Corteva Agriscience) and
commercially launched in 2005, aminopyralid provides effective post-emergence control of
many noxious and invasive broadleaf weeds while exhibiting high tolerance in most grass
species.[1][2][4] Its mode of action, systemic nature, and soil residual activity make it a valuable
tool in the management of invasive plants in various non-crop settings, including rangelands,

pastures, and natural areas.[1][4]

Mechanism of Action

Aminopyralid functions as an auxin mimic.[2][3][5] In healthy plants, the hormone auxin
regulates growth by binding to receptor proteins. At low auxin concentrations, transcriptional
repressor proteins (Aux/IAA) bind to Auxin Response Factors (ARFS), preventing the
transcription of auxin-responsive genes.

When aminopyralid is introduced, it is absorbed through the plant's leaves and roots and
translocated throughout the plant.[2][3][4][5] In the cell nucleus, aminopyralid acts as a
"molecular glue," stabilizing the interaction between the TIR1/AFB auxin co-receptor complex
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and the Aux/IAA repressor proteins.[7] This binding event targets the Aux/IAA repressor for
polyubiquitination and subsequent degradation by the 26S proteasome.[7] The degradation of
the repressor frees the ARF transcription factors, which can then activate the expression of
auxin-responsive genes.[7] The resulting overstimulation of these genes leads to epinasty
(twisting and curling of stems and leaves), uncontrolled cell division, and disruption of normal
metabolic pathways, causing the death of the susceptible plant.[1][5] Plant growth typically
ceases within 24 to 48 hours of application, with complete control of annual weeds occurring in
four to eight weeks and woody plants in two or more months.[1][4]
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Caption: The Aminopyralid/Auxin signaling pathway leading to herbicidal action.

Efficacy Data for Key Invasive Species

The effectiveness of aminopyralid is dependent on the target species, application rate, and
the growth stage of the plant at the time of application.[4][8]
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Table 1: Efficacy of Aminopyralid on Canada Thistle (Cirsium arvense)

Application Rate Timi % Control (1 Year Location(s) /
imin
(ae)* < After Treatment) Source

Eckelson & Fargo,

1.75 ozlA Spring (Bolt-Bud) ~94%

ND[3]

' Eckelson & Fargo,

3.50z/A Spring (Bolt-Bud) ~94%

ND[3]

Eckelson & Fargo,
1.75 oz/A Fall (Rosette) ~99%

ND[3]

Eckelson & Fargo,
3.50z/A Fall (Rosette) ~99%

ND[3]

) ) Great Plains (Multiple

0.08 - 0.11 kg/ha Spring (Bolting) 88 - 93% )

Locations)[4]

Great Plains (Multiple
0.08 - 0.11 kg/ha Fall (Rosette) 89 -97% )

Locations)[4]
33 g/ha (+

Post-emergence "Very good control” Greecel[5]

Florasulam)

1 ae = acid equivalent

Table 2: Efficacy of Aminopyralid on Yellow Starthistle (Centaurea solstitialis)
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Application Rate

Location(s) /

Timing % Control
(ae)* Source
. Multi-state (11
18 g/ha Seedling Stage ~100% .
locations)[8]
80 - 100% (less Multi-state (11
>18 g/ha Pre-emergence ) )
consistent) locations)[8]
80 - 100% (less Multi-state (11
>18 g/ha Rosette Stage ] )
consistent) locations)[8]
53 g/ha Winter (Dec-Feb) 100% Central Valley, CA[8]

1 ae = acid equivalent

Table 3: Efficacy of Aminopyralid on Other Invasive Species
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s % Control )
. Application L . Location /
Target Species Timing (Evaluation
Rate (ae)* . Source
Time)
Leafy Spurge 79% (May,
(Euphorbia 3.50z/A Fall Regrowth post- Walcott, ND[3]
esula) treatment)
Leafy Spurge
y p- J 40% (Sept, post-
(Euphorbia 3.5 0z/A Fall Regrowth Walcott, NDJ[3]
treatment)
esula)
Yellow Toadflax Mid-summer or Unsatisfactory Barnes County,
o _ 1.75 - 3.5 0z/A
(Linaria vulgaris) Fall control NDI[3]
Purple
Loosestrife ) 86% (13 months
0.2% v/v solution - [3]
(Lythrum after treatment)
salicaria)
Coast Fiddleneck
(Amsinckia Not specified Winter ~100% [8][9]
menziesii)

1 ae = acid equivalent

Environmental Fate and Non-Target Impacts

o Soil Persistence and Mobility: Aminopyralid can be persistent in the soil, with a half-life
ranging from approximately 32 to 193 days, depending on soil type and environmental
conditions like moisture and temperature.[3][8] It is mobile in most soils and can dissipate
through runoff and leaching.[8]

» Toxicity: Aminopyralid has very low toxicity to mammals, birds, fish, honeybees, and
aquatic invertebrates, and is classified by the EPA as "practically nontoxic" to these groups.
[1][10] It is considered slightly toxic to some aquatic plants and oysters.[1]

o Selectivity: Aminopyralid shows excellent tolerance in a wide range of cool- and warm-
season grasses.[1][4] However, it can impact desirable non-target forbs (broadleaf plants),
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with susceptibility varying significantly by species.[2][11] Studies have shown that while
species richness may decrease in the first season after treatment, the negative impacts on
desirable native forbs can be transitory, especially at lower application rates.[12]

e Compost and Manure Contamination: A critical consideration for aminopyralid is its
persistence through the digestive tracts of herbivores and in plant residues.[5][6][8] Manure
from animals that have grazed on treated forage, or compost made from treated plant
material, can contain enough active aminopyralid to injure or kill sensitive broadleaf crops
like tomatoes, potatoes, and beans.[5][6][8] Strict precautions must be followed regarding the
movement and use of hay and manure from treated areas.

Protocol: Field Efficacy Trial for Aminopyralid

This protocol outlines a standardized methodology for conducting a field trial to evaluate the
efficacy of aminopyralid on a target invasive plant species.

1. Objective: To determine the efficacy of various application rates and timings of aminopyralid
for the control of a target invasive broadleaf species under field conditions.

2. Materials:
o Aminopyralid-containing herbicide product (e.g., Milestone®).

» Certified and calibrated spray equipment (e.g., CO2-pressurized backpack sprayer or hand-
held boom sprayer) equipped with appropriate nozzles.[3]

» Non-ionic surfactant (if recommended by the product label).

» Personal Protective Equipment (PPE) as specified by the herbicide label.
o Plot marking supplies (flags, stakes, measuring tape).

o Data collection tools (quadrats, data sheets or tablet, camera).

o GPS unit for site location.

3. Experimental Design:
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Design: Randomized Complete Block Design (RCBD) is recommended to account for field
variability.[3]

Replication: A minimum of 3-4 replicate blocks should be used for each treatment.[3]

Plot Size: Plots should be of a uniform size, for example, 10 by 30 feet (~3 x 9 meters),
adequate to represent the plant population and minimize edge effects.[3]

Treatments:

[¢]

Untreated Control (for comparison).

[¢]

Aminopyralid at a low rate (e.g., 1.75 oz ae/A or 123 g ae/ha).[3][12]

[e]

Aminopyralid at a high rate (e.g., 3.5 0z ae/A or 247 g ae/ha).[3]

o

(Optional) A standard industry herbicide for comparison (e.g., picloram or clopyralid).[3][4]

Timing: Treatments should be applied at distinct, well-defined plant growth stages (e.g.,
spring rosette/bolting vs. fall regrowth).[3][4]

. Site Selection and Preparation:
Select a site with a uniform and dense infestation of the target invasive species.
Document site characteristics: soil type, dominant vegetation, and infestation level.

Mark out plots and blocks accurately using stakes and measuring tapes. Ensure buffer zones
between plots to prevent spray drift.

. Herbicide Application Procedure:

Calibrate spray equipment immediately prior to application to ensure accurate delivery
volume (e.g., 17 gallons per acre).[3]

Prepare the spray solution according to the product label, mixing aminopyralid and any
required adjuvants with water.
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Apply treatments on a day with minimal wind to avoid drift.
Apply the designated treatment to each plot, ensuring uniform coverage of the target foliage.
Thoroughly clean the sprayer between treatments to prevent cross-contamination.

. Data Collection and Analysis:

Baseline Data (Pre-treatment): Within each plot, establish a permanent quadrat. Record the
density and/or percent cover of the target invasive species and key non-target species.

Post-treatment Evaluation: Conduct visual assessments of plant injury and percent control at
set intervals (e.g., 1, 3, 6, and 12 months after treatment).[3][4]

o Percent control is determined by visually comparing the reduction in the target species'
stand or biomass within the treated plots to the untreated control plots.[3]

Data Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an
RCBD.[4] Use a protected Fisher's LSD or similar test to compare treatment means at a
specified significance level (e.g., P < 0.05).[4]

Experimental Workflow Diagram
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Caption: A typical experimental workflow for an aminopyralid field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cal-ipc.org [cal-ipc.org]

. bioone.org [bioone.org]

. ag.ndsu.edu [ag.ndsu.edu]

. cms9files.revize.com [cms9files.revize.com]

. mdpi.com [mdpi.com]

. Weed resistance to synthetic auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]

. Mechanisms of auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]

°
o8 ~ (o)) ()] EEN w N =

. Control of Yellow Starthistle (Centaurea solstitialis) and Coast Fiddleneck (Amsinckia
menziesii) with Aminopyralid | Invasive Plant Science and Management | Cambridge Core
[cambridge.org]

» 9. bioone.org [bioone.org]
e 10. corteva.com [corteva.com]

o 11. Effect of Aminopyralid on Desirable Forb Species | Invasive Plant Science and
Management | Cambridge Core [cambridge.org]

e 12. fs.usda.gov [fs.usda.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Aminopyralid in
Invasive Species Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667105#application-of-aminopyralid-for-invasive-
species-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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